Cas no 2138546-92-4 (N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide)

• Product Name: N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide
• CAS No: 2138546-92-4
• MF: C₁₄H₁₇N₅O₄S
• MW: 351.380881071091
• CID: 6331003
• PubChem ID: 165501082
• Update Time: 2025-07-21

N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169576
• N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide
• 2138546-92-4

• Inchi： 1S/C14H17N5O4S/c1-9-13(14(18(2)16-9)10-7-15-8-10)17-24(22,23)12-6-4-3-5-11(12)19(20)21/h3-6,10,15,17H,7-8H2,1-2H3
• InChI Key： BVPCMXXKLNLOFV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1C(C)=NN(C)C=1C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 351.10012521g/mol
• Monoisotopic Mass: 351.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 130Ų

Additional information on N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide (CAS No. 2138546-92-4)

The compound N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide (CAS No. 2138546-92-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining an azetidine ring, a dimethylpyrazole moiety, and a nitrobenzenesulfonamide group. Such a combination makes it a promising candidate for various pharmaceutical applications, particularly in the development of targeted therapies.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are increasingly exploring compounds like N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide for their potential to interact with specific biological pathways. Its azetidine component, a four-membered nitrogen-containing ring, is known for its conformational rigidity, which can enhance binding affinity to protein targets. Meanwhile, the nitrobenzenesulfonamide group offers electron-withdrawing properties, potentially influencing the compound's reactivity and solubility.

The synthesis and characterization of CAS No. 2138546-92-4 involve sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are critical for verifying its purity and structural integrity. These techniques ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

One of the most frequently asked questions in scientific forums is how N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide compares to other sulfonamide-based compounds. Unlike traditional sulfonamides, which are primarily known for their antibacterial properties, this compound's pyrazole-azetidine hybrid structure opens doors to diverse therapeutic applications. For instance, it may serve as a scaffold for designing anti-inflammatory or anticancer agents, given the growing interest in these therapeutic areas.

Another hot topic in the scientific community is the role of nitroaromatic compounds in drug design. The 2-nitrobenzene moiety in CAS No. 2138546-92-4 is particularly intriguing due to its potential to undergo bioreduction, a property that could be exploited for prodrug strategies. This aligns with the current trend of developing targeted drug delivery systems that minimize off-target effects and enhance therapeutic efficacy.

From a commercial perspective, N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide is available through specialized chemical suppliers, catering to pharmaceutical and biotechnology companies engaged in high-throughput screening and lead optimization. Its CAS No. 2138546-92-4 serves as a unique identifier, facilitating seamless procurement and regulatory compliance. Researchers are advised to consult safety data sheets (SDS) and handle the compound under appropriate laboratory conditions.

In summary, N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-nitrobenzene-1-sulfonamide represents a fascinating intersection of structural innovation and therapeutic potential. Its azetidine-pyrazole core and nitrobenzenesulfonamide tail make it a versatile candidate for further exploration in drug discovery. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to contribute significantly to the next generation of small-molecule therapeutics.